Cas no 392241-37-1 (4-ethoxy-N-5-(3-methylphenyl)-1,3,4-thiadiazol-2-ylbenzamide)

4-Ethoxy-N-5-(3-methylphenyl)-1,3,4-thiadiazol-2-ylbenzamide is a specialized organic compound featuring a 1,3,4-thiadiazole core substituted with a 3-methylphenyl group and an ethoxybenzamide moiety. This structure imparts unique physicochemical properties, making it valuable in pharmaceutical and agrochemical research. The thiadiazole ring contributes to stability and potential bioactivity, while the ethoxy and benzamide functionalities enhance solubility and binding affinity. Its well-defined molecular architecture allows for precise modifications, facilitating structure-activity relationship studies. The compound is particularly relevant in the development of novel therapeutic agents or crop protection chemicals due to its balanced lipophilicity and electronic characteristics. High-purity synthesis routes ensure reproducibility for research applications.

4-ethoxy-N-5-(3-methylphenyl)-1,3,4-thiadiazol-2-ylbenzamide structure

392241-37-1 structure

Product Name:4-ethoxy-N-5-(3-methylphenyl)-1,3,4-thiadiazol-2-ylbenzamide

CAS No:392241-37-1

MF:C₁₈H₁₇N₃O₂S

MW:339.411482572556

CID:6503364

Update Time:2025-06-11

4-ethoxy-N-5-(3-methylphenyl)-1,3,4-thiadiazol-2-ylbenzamide Chemical and Physical Properties

Names and Identifiers

- 4-ethoxy-N-5-(3-methylphenyl)-1,3,4-thiadiazol-2-ylbenzamide
- 4-ethoxy-N-(5-(m-tolyl)-1,3,4-thiadiazol-2-yl)benzamide
- Benzamide, 4-ethoxy-N-[5-(3-methylphenyl)-1,3,4-thiadiazol-2-yl]-
- Inchi： 1S/C18H17N3O2S/c1-3-23-15-9-7-13(8-10-15)16(22)19-18-21-20-17(24-18)14-6-4-5-12(2)11-14/h4-11H,3H2,1-2H3,(H,19,21,22)
- InChI Key： SLYHCXZJQUPIOQ-UHFFFAOYSA-N
- SMILES： C(NC1=NN=C(C2=CC=CC(C)=C2)S1)(=O)C1=CC=C(OCC)C=C1

Experimental Properties

Density: 1.274±0.06 g/cm3(Predicted)
pka: 8.18±0.50(Predicted)

4-ethoxy-N-5-(3-methylphenyl)-1,3,4-thiadiazol-2-ylbenzamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Life Chemicals	F0326-0250-2μmol	4-ethoxy-N-[5-(3-methylphenyl)-1,3,4-thiadiazol-2-yl]benzamide	392241-37-1	90%+	2μl	$57.0	2023-05-17
Life Chemicals	F0326-0250-5μmol	4-ethoxy-N-[5-(3-methylphenyl)-1,3,4-thiadiazol-2-yl]benzamide	392241-37-1	90%+	5μl	$63.0	2023-05-17
Life Chemicals	F0326-0250-10μmol	4-ethoxy-N-[5-(3-methylphenyl)-1,3,4-thiadiazol-2-yl]benzamide	392241-37-1	90%+	10μl	$69.0	2023-05-17
Life Chemicals	F0326-0250-20μmol	4-ethoxy-N-[5-(3-methylphenyl)-1,3,4-thiadiazol-2-yl]benzamide	392241-37-1	90%+	20μl	$79.0	2023-05-17
Life Chemicals	F0326-0250-1mg	4-ethoxy-N-[5-(3-methylphenyl)-1,3,4-thiadiazol-2-yl]benzamide	392241-37-1	90%+	1mg	$54.0	2023-05-17
Life Chemicals	F0326-0250-2mg	4-ethoxy-N-[5-(3-methylphenyl)-1,3,4-thiadiazol-2-yl]benzamide	392241-37-1	90%+	2mg	$59.0	2023-05-17
Life Chemicals	F0326-0250-3mg	4-ethoxy-N-[5-(3-methylphenyl)-1,3,4-thiadiazol-2-yl]benzamide	392241-37-1	90%+	3mg	$63.0	2023-05-17
Life Chemicals	F0326-0250-4mg	4-ethoxy-N-[5-(3-methylphenyl)-1,3,4-thiadiazol-2-yl]benzamide	392241-37-1	90%+	4mg	$66.0	2023-05-17
Life Chemicals	F0326-0250-5mg	4-ethoxy-N-[5-(3-methylphenyl)-1,3,4-thiadiazol-2-yl]benzamide	392241-37-1	90%+	5mg	$69.0	2023-05-17
Life Chemicals	F0326-0250-10mg	4-ethoxy-N-[5-(3-methylphenyl)-1,3,4-thiadiazol-2-yl]benzamide	392241-37-1	90%+	10mg	$79.0	2023-05-17

4-ethoxy-N-5-(3-methylphenyl)-1,3,4-thiadiazol-2-ylbenzamide Related Literature

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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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Additional information on 4-ethoxy-N-5-(3-methylphenyl)-1,3,4-thiadiazol-2-ylbenzamide

Comprehensive Overview of 4-ethoxy-N-5-(3-methylphenyl)-1,3,4-thiadiazol-2-ylbenzamide (CAS No. 392241-37-1)

4-ethoxy-N-5-(3-methylphenyl)-1,3,4-thiadiazol-2-ylbenzamide, identified by its CAS No. 392241-37-1, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the thiadiazole family, a class of heterocyclic compounds known for their diverse biological activities. The presence of both ethoxy and benzamide functional groups in its structure enhances its potential applications in drug discovery and material science.

In recent years, the demand for thiadiazole derivatives has surged due to their role in developing novel therapeutics. Researchers are particularly interested in 4-ethoxy-N-5-(3-methylphenyl)-1,3,4-thiadiazol-2-ylbenzamide for its potential as a kinase inhibitor or antimicrobial agent. These properties align with current trends in precision medicine and the fight against antibiotic-resistant pathogens, topics frequently searched in scientific databases and AI-driven platforms.

The synthesis of CAS No. 392241-37-1 involves multi-step organic reactions, including condensation and cyclization processes. Its molecular formula, C₁₈H₁₇N₃O₂S, reflects a balanced hydrophobicity and polarity, making it suitable for formulation studies. Analytical techniques such as HPLC, NMR, and mass spectrometry are employed to ensure purity and structural integrity, addressing the growing industry focus on quality control and regulatory compliance.

From an industrial perspective, 4-ethoxy-N-5-(3-methylphenyl)-1,3,4-thiadiazol-2-ylbenzamide is often explored as an intermediate in synthesizing more complex molecules. Its methylphenyl moiety offers steric and electronic tuning opportunities, a hot topic in structure-activity relationship (SAR) studies. This aligns with frequent user queries about "custom synthesis" and "molecular optimization" in search engines.

Environmental and safety profiles of CAS No. 392241-37-1 are rigorously evaluated to meet global standards like REACH and OECD guidelines. Such evaluations resonate with the increasing public interest in green chemistry and sustainable manufacturing, as seen in trending searches. The compound's stability under various pH conditions further supports its utility in formulation development.

In summary, 4-ethoxy-N-5-(3-methylphenyl)-1,3,4-thiadiazol-2-ylbenzamide exemplifies the intersection of innovation and practicality in modern chemistry. Its versatility addresses key challenges in drug design, agrochemical innovation, and material science, making it a subject of ongoing research and commercial interest.